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Compound of Interest

Compound Name: 3-(Triphenylsilyl)propanoic acid

Cat. No.: B11959762

Get Quote

Executive Summary
3-(Triphenylsilyl)propionic acid (CAS: 18752-17-5) is a specialized organosilane combining a

bulky, lipophilic triphenylsilyl tail with a hydrophilic carboxylic acid head group. With a molecular

weight of 332.48 g/mol , it serves as a critical building block in surface chemistry, polymer

modification, and organometallic synthesis. Unlike its trimethylsilyl analog (TMSP)—widely

used as an NMR reference—the triphenyl variant is utilized primarily for its steric bulk, UV

chromophore properties, and ability to form robust hydrophobic self-assembled monolayers

(SAMs) on metal oxides.

This guide provides a rigorous structural analysis, synthesis pathways, and experimental

protocols for the characterization and application of this compound.

Chemical Identity & Structural Analysis[3][4]
Molecular Specifications
The molecule consists of a central silicon atom bonded to three phenyl rings and one propionic

acid moiety attached via a silicon-carbon bond at the

-position relative to the carboxyl group.
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Property Data

Chemical Name 3-(Triphenylsilyl)propionic acid

CAS Registry Number 18752-17-5

Molecular Formula

Molecular Weight (Average) 332.48 g/mol

Monoisotopic Mass 332.1233 g/mol

Physical State Solid (White crystalline powder)

Solubility
Soluble in DCM, Chloroform, THF; Insoluble in

Water

Structural Connectivity
The structure is defined by the steric bulk of the triphenylsilyl group, which provides significant

shielding to the silicon atom, enhancing hydrolytic stability compared to smaller alkylsilanes.

Fig 1. Connectivity of 3-(Triphenylsilyl)propionic acid showing the bulky silyl terminus.
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Synthesis & Preparation Protocols
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The synthesis of 3-(triphenylsilyl)propionic acid typically employs hydrosilylation, a catalytic

addition of a silicon-hydride bond across an unsaturated carbon-carbon bond. This method

ensures regioselectivity, placing the silicon at the terminal position of the acrylate chain.

Reaction Mechanism
The reaction involves the addition of Triphenylsilane (

) to Acrylic Acid (or its ester derivatives) catalyzed by a platinum(0) complex (e.g., Karstedt's
catalyst).

Reaction Equation:

Synthesis Workflow Diagram
The following workflow outlines the critical steps for synthesizing and purifying the compound to

research-grade purity (>98%).
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Fig 2. Platinum-catalyzed hydrosilylation workflow for synthesis.
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Experimental Protocol (Self-Validating)
Objective: Synthesize 3-(triphenylsilyl)propionic acid via hydrosilylation.

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and

magnetic stir bar. Flame-dry the apparatus to remove moisture (critical for silane stability).

Reagent Loading:

Add Triphenylsilane (1.0 equiv) dissolved in anhydrous toluene.
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Add Acrylic Acid (1.1 equiv, slight excess).

Catalysis: Add Karstedt’s Catalyst (Pt(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex)

solution (approx.

mol % Pt).

Validation Step: Observe a color change (often to yellow/orange) or a mild exotherm,

indicating catalyst activation.

Reaction: Heat to 80–90°C. Monitor reaction progress via

-NMR by tracking the disappearance of the Si-H peak (

ppm) and vinyl protons.

Purification:

Cool the mixture. Evaporate toluene under reduced pressure.

Recrystallize the crude solid from a Hexane/Ethyl Acetate mixture to remove unreacted

silane and polymeric side products.

Characterization: Confirm identity using Melting Point and NMR.

Applications in Research & Development
Surface Modification (SAMs)
The carboxylic acid group serves as an anchor for metal oxides (e.g.,

,

), while the triphenylsilyl tail creates a bulky, hydrophobic barrier.

Mechanism: The -COOH binds to surface hydroxyls via bidentate coordination.

Utility: Used to modify wettability or passivate surfaces against corrosion.

Steric Probes in Enzymology
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Unlike the smaller trimethylsilyl (TMS) group, the triphenylsilyl group is significantly bulkier. It is

used in drug design to probe the size of hydrophobic pockets in enzyme active sites.

Polymer Chemistry
Acts as a functional end-capper or monomer in the synthesis of silicon-containing polyesters.

The high refractive index of the phenyl rings is valuable for optical polymer applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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